Cas no 1799421-01-4 (Ethyl 1H-pyrrolo[3,2-c]pyridine-3-carboxylate)

• Product Name: Ethyl 1H-pyrrolo[3,2-c]pyridine-3-carboxylate
• CAS No: 1799421-01-4
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• MDL: MFCD28411550
• CID: 4727662
• PubChem ID: 91809586
• Update Time: 2025-06-14

Ethyl 1H-pyrrolo[3,2-c]pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1H-pyrrolo[3,2-c]pyridine-3-carboxylate
• Ethyl 5-azaindole-3-carboxylate
• F84176
• 1H-Pyrrolo[3,2-c]pyridine-3-carboxylic acid, ethyl ester
• CS-0449026
• 1799421-01-4
• Ethyl1H-pyrrolo[3,2-c]pyridine-3-carboxylate
• BS-50612
• MFCD28411550

• MDL： MFCD28411550
• Inchi： 1S/C10H10N2O2/c1-2-14-10(13)8-6-12-9-3-4-11-5-7(8)9/h3-6,12H,2H2,1H3
• InChI Key： CZFYYRRZKSOARC-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CNC2C=CN=CC=21)=O

Computed Properties

• Exact Mass: 190.074227566g/mol
• Monoisotopic Mass: 190.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55
• XLogP3: 1.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on Ethyl 1H-pyrrolo[3,2-c]pyridine-3-carboxylate

Comprehensive Overview of Ethyl 1H-pyrrolo[3,2-c]pyridine-3-carboxylate (CAS No. 1799421-01-4)

Ethyl 1H-pyrrolo[3,2-c]pyridine-3-carboxylate (CAS No. 1799421-01-4) is a heterocyclic compound that has garnered significant attention in pharmaceutical and organic chemistry research. This pyrrolopyridine derivative is characterized by its unique molecular structure, which combines a pyrrole ring fused with a pyridine ring, making it a valuable scaffold for drug discovery and development. The compound's ethyl ester functionality further enhances its reactivity and potential applications in synthetic chemistry.

In recent years, the demand for heterocyclic compounds like Ethyl 1H-pyrrolo[3,2-c]pyridine-3-carboxylate has surged due to their versatility in medicinal chemistry. Researchers are particularly interested in its potential as a building block for designing novel kinase inhibitors, which are crucial in targeting cancer and inflammatory diseases. The compound's CAS No. 1799421-01-4 is frequently searched in scientific databases, reflecting its growing relevance in academic and industrial labs.

One of the key advantages of Ethyl 1H-pyrrolo[3,2-c]pyridine-3-carboxylate is its compatibility with modern green chemistry principles. As sustainability becomes a priority in chemical synthesis, this compound's efficient synthesis routes and minimal environmental impact align with global trends. Its pyrrolopyridine core is also being explored for applications in material science, particularly in the development of organic semiconductors and luminescent materials.

The compound's molecular weight and solubility properties make it suitable for various high-throughput screening assays, a topic frequently queried in AI-driven research platforms. Additionally, its structural analogs are often discussed in forums focusing on fragment-based drug design, a hot topic in pharmaceutical innovation. The CAS No. 1799421-01-4 is also linked to searches about bioisosteres, highlighting its role in optimizing drug-like properties.

From a synthetic perspective, Ethyl 1H-pyrrolo[3,2-c]pyridine-3-carboxylate offers multiple functionalization sites, enabling diverse chemical modifications. This flexibility is critical for researchers investigating structure-activity relationships (SAR) in drug candidates. The compound's thermal stability and crystallinity are additional attributes that contribute to its utility in X-ray crystallography studies, a technique widely used in structural biology.

In summary, Ethyl 1H-pyrrolo[3,2-c]pyridine-3-carboxylate (CAS No. 1799421-01-4) is a multifaceted compound with broad applications in drug discovery, material science, and sustainable chemistry. Its pyrrolopyridine scaffold and ethyl ester group make it a promising candidate for future innovations, aligning with current research trends and industry needs.